Cas no 1160994-53-5 (4-Pyrimidineacetic acid, 2-(methylthio)-, methyl ester)

• Product Name: 4-Pyrimidineacetic acid, 2-(methylthio)-, methyl ester
• CAS No: 1160994-53-5
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6785160
• PubChem ID: 55283245
• Update Time: 2024-05-07

4-Pyrimidineacetic acid, 2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl2-(2-(methylthio)pyrimidin-4-yl)acetate
• F80363
• AKOS006345568
• Methyl 2-(2-(methylthio)pyrimidin-4-yl)acetate
• 1160994-53-5
• SCHEMBL22924834
• 4-Pyrimidineacetic acid, 2-(methylthio)-, methyl ester

• Inchi： 1S/C8H10N2O2S/c1-12-7(11)5-6-3-4-9-8(10-6)13-2/h3-4H,5H2,1-2H3
• InChI Key： ZWXKKMRNLQIQSD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.4Ų